Cas no 868966-87-4 (6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 868966-87-4
• MF: C₁₆H₁₁BrN₄S₂
• MW: 403.319339036942
• CID: 5748913
• PubChem ID: 7190388
• Update Time: 2025-06-03

6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-[[(4-bromophenyl)methyl]thio]-3-(2-thienyl)-
• 868966-87-4
• 6-{[(4-bromophenyl)methyl]sulfanyl}-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F1835-0082
• AKOS024612644
• 6-((4-bromobenzyl)thio)-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-[(4-bromophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

• Inchi： 1S/C16H11BrN4S2/c17-12-5-3-11(4-6-12)10-23-15-8-7-14-18-19-16(21(14)20-15)13-2-1-9-22-13/h1-9H,10H2
• InChI Key： PMYCAOVUDXICMC-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3SC=CC=3)N1N=C(SCC1=CC=C(Br)C=C1)C=C2

Computed Properties

• Exact Mass: 401.96085g/mol
• Monoisotopic Mass: 401.96085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: -0?+-.0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

Introduction to Compound with CAS No. 868966-87-4 and Product Name: 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

The compound with the CAS number 868966-87-4 and the product name 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple heterocyclic rings, including a triazolo-bpyridazine core, combined with functional groups such as a (4-bromophenyl)methylsulfanyl moiety and a thiophen-2-yl substituent, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. These compounds often exhibit unique pharmacological properties that make them attractive for therapeutic applications. The triazolo-bpyridazine scaffold is particularly interesting because it can serve as a versatile platform for designing molecules with enhanced binding affinity and selectivity. This scaffold has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents.

The (4-bromophenyl)methylsulfanyl group in the molecular structure of this compound is another key feature that contributes to its potential biological activity. Sulfanyl groups are known to enhance the solubility and bioavailability of pharmaceutical compounds, making them more suitable for oral administration. Additionally, bromine atoms are frequently incorporated into drug molecules due to their ability to participate in various chemical reactions and interactions with biological targets. The combination of these features suggests that this compound may exhibit interesting pharmacokinetic properties.

The thiophen-2-yl substituent is also noteworthy, as thiophene derivatives have been widely studied for their pharmacological effects. Thiophenes are known to possess antimicrobial, antifungal, and anti-inflammatory properties. The presence of this moiety in the compound under discussion may contribute to its biological activity by interacting with specific receptors or enzymes in the body. Furthermore, the triazolo-bpyridazine core can potentially undergo further modifications to optimize its binding properties and improve its efficacy as a therapeutic agent.

Recent studies have shown that heterocyclic compounds with similar structural features to 6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine exhibit promising biological activities. For instance, derivatives of the triazolo-bpyridazine scaffold have been reported to inhibit certain kinases and other enzymes involved in cancer progression. Similarly, thiophene-based compounds have shown potential in treating neurological disorders and infectious diseases. These findings highlight the importance of exploring new derivatives of this class of molecules.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the (4-bromophenyl)methylsulfanyl group requires a bromination reaction followed by a sulfanylation step. The attachment of the thiophen-2-yl moiety typically involves a coupling reaction between a thiophene derivative and an appropriate intermediate. The final step involves constructing the triazolo-bpyridazine core through a cyclocondensation reaction.

One of the challenges in synthesizing such complex molecules is controlling regioselectivity and stereochemistry. The presence of multiple reactive sites in the molecule can lead to undesired side reactions if not properly managed. Advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve high selectivity and yield.

In terms of biological evaluation, preliminary studies on derivatives of this compound class have shown encouraging results. For example, some analogs have demonstrated inhibitory activity against specific enzymes relevant to cancer therapy. Additionally, computational studies using molecular modeling techniques have helped predict potential binding modes of these compounds with biological targets. These insights are crucial for designing more effective derivatives.

The potential applications of this compound extend beyond oncology. Given its structural features, it may also be explored for treating inflammatory diseases or infectious agents. The sulfanyl group can interact with inflammatory pathways, while the bromine atom can enhance binding affinity to bacterial enzymes or viral proteases.

Future research directions include further optimization of synthetic routes to improve scalability and cost-effectiveness. Additionally, more extensive biological testing is needed to evaluate the efficacy and safety profile of this compound and its derivatives. Preclinical studies will be essential before moving into human trials if promising results are obtained from initial testing.

In conclusion,6-{(4-bromophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine (CAS No. 868966-87-4) represents an exciting development in pharmaceutical chemistry due to its complex structure and potential biological activities. The combination of functional groups such as(4-bromophenyl)methylsulfanyl, thiophen-2-yl, and the triazolo-bpyridazine core makes this molecule a promising candidate for further investigation in drug discovery programs aimed at treating various diseases.